Cas no 2093474-67-8 ((1R,9S,12S,15R,18R,19R,21R,23S,30S,32S,35R)-1,18-dihydroxy-12-(2R)-1-(1S,3R,4R)-4-(2-hydroxyethoxy)-3-methoxycyclohexylpropan-2-yl-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo30.3.1.0,4,9hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone)

• Product Name: (1R,9S,12S,15R,18R,19R,21R,23S,30S,32S,35R)-1,18-dihydroxy-12-(2R)-1-(1S,3R,4R)-4-(2-hydroxyethoxy)-3-methoxycyclohexylpropan-2-yl-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo30.3.1.0,4,9hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
• CAS No: 2093474-67-8
• MF: C₅₃H₈₃NO₁₄
• MW: 958.224437952042
• CID: 5248663
• PubChem ID: 71308310
• Update Time: 2023-11-24

(1R,9S,12S,15R,18R,19R,21R,23S,30S,32S,35R)-1,18-dihydroxy-12-(2R)-1-(1S,3R,4R)-4-(2-hydroxyethoxy)-3-methoxycyclohexylpropan-2-yl-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo30.3.1.0,4,9hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone Chemical and Physical Properties

Names and Identifiers

• Z2289798859
• (1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28Z,30S,32S,35R)-1,18-dihydroxy-12-[(2R)-1-[(1S,3R,4R)-4-
• (1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28Z,30S,32S,35R)-1,18-dihydroxy-12-[(2R)-1-[(1S,3R,4R)-4-(2-hydroxyethoxy)-3-methoxycyclohexyl]propan-2-yl]-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo[30.3.1.04,9]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
• (1R,9S,12S,15R,18R,19R,21R,23S,30S,32S,35R)-1,18-dihydroxy-12-(2R)-1-(1S,3R,4R)-4-(2-hydroxyethoxy)-3-methoxycyclohexylpropan-2-yl-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo30.3.1.0,4,9hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone

• Inchi： 1S/C53H83NO14/c1-32-16-12-11-13-17-33(2)44(63-8)30-40-21-19-38(7)53(62,68-40)50(59)51(60)54-23-15-14-18-41(54)52(61)67-45(35(4)28-39-20-22-43(66-25-24-55)46(29-39)64-9)31-42(56)34(3)27-37(6)48(58)49(65-10)47(57)36(5)26-32/h11-13,16-17,27,32,34-36,38-41,43-46,48-49,55,58,62H,14-15,18-26,28-31H2,1-10H3/b13-11+,16-12+,33-17+,37-27-/t32-,34-,35-,36-,38-,39+,40+,41+,43-,44+,45+,46-,48-,49+,53-/m1/s1
• InChI Key： HKVAMNSJSFKALM-ICTZTBJWSA-N
• SMILES： O(CCO)[C@@H]1CC[C@@H](C[C@@H](C)[C@@H]2CC([C@@H](C=C(C)[C@H]([C@H](C([C@H](C)C[C@H](C)C=CC=CC=C(C)[C@H](C[C@@H]3CC[C@@H](C)[C@@](C(C(N4CCCC[C@H]4C(=O)O2)=O)=O)(O)O3)OC)=O)OC)O)C)=O)C[C@H]1OC |t:15,26,28|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 68
• Rotatable Bond Count: 9
• Complexity: 1810
• XLogP3: 5.9
• Topological Polar Surface Area: 205

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams Macrolide lactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams